Hex-3-EN-1-YL formate

• IUPAC Name: hex-3-enyl formate
• InChI: InChI=1S/C7H12O2/c1-2-3-4-5-6-9-7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key: XJHQVZQZUGLZLS-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCCOC=O
• Molecular Formula: C7H12O2
• DSSTOX Substance ID: DTXSID6047573
• Molecular Weight: 128.17 g/mol
• Physical Description: Liquid, colourless to pale yellow liquid with a green, vegetable odour
• Solubility: soluble in alcohol, propylene glycol, most fixed oils; practically insoluble in water
• Density: 0.898-0.918
• CAS RN: 2315-09-5, 33467-73-1

Description

Hex-3-EN-1-YL formate is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Cancer Research

In the field of cancer research, Hex-3-EN-1-YL formate's implications are explored in relation to DEAD (Asp-Glu-Ala-Asp) box polypeptide 3, X-Linked (DDX3X). DDX3X, a member of the DEAD-box RNA helicase subfamily, is involved in several cytosolic steps of mRNA metabolism and is recognized for its multifaceted role in modulating tumor progression, migration, invasion, drug resistance, and cancer stemness. The complex interaction of this compound with components like DDX3X underlines the need for a deeper understanding of molecular mechanisms in cancer proliferation and patient survival in different types of cancers (Lin, 2019).

2. Computational Analysis and Workflow Management

This compound's relevance extends to computational data analysis, particularly in scientific workflows. The integration of this compound in workflow environments can enhance automation, scaling, and provenance support, addressing the challenges associated with the sharing, publication, and reproducibility of workflows. The CWLProv framework, for instance, leverages this compound to ensure uniform provenance and support comprehensive and re-executable workflows, thus facilitating the understanding, reuse, and validation of research findings in genomic workflows developed by independent groups (Khan et al., 2019).

3. Geosciences and Material Analysis

In geosciences, the application of this compound is explored through high-resolution X-ray Computed Tomography (HRXCT or μCT). This non-destructive 3D imaging and analysis technique benefits from the compound's properties, aiding in the investigation of internal structures of geomaterials and addressing technical challenges for higher resolution demands. The non-destructive nature of the technique, facilitated by this compound, allows for 4D monitoring of internal structural changes, presenting a critical tool for advancements in earth science research (Cnudde & Boone, 2013).

4. Heat Transfer and Industrial Applications

This compound's properties are instrumental in enhancing heat transfer processes in various industrial applications, especially in heat exchangers with different geometries. The compound's integration in nanofluids (NFs) improves the thermal efficiency of heat exchangers (HExs), contributing significantly to energy savings and addressing waste heat challenges in the industrial sector. The multifaceted application of this compound in plate, helical, as well as shell and tube HExs, underscores its potential in revolutionizing thermal characteristics and operational efficiency of heat transfer devices (Olabi et al., 2021).